1-[4-(4-Amino-pyrazol-1-ylmethyl)-pyridin-2-yl]-ethanone

• Molecular Formula: C11H12N4O
• Molecular Weight: 216.24 g/mol
• IUPAC Name: 1-[4-[(4-aminopyrazol-1-yl)methyl]pyridin-2-yl]ethanone
• InChI: InChI=1S/C11H12N4O/c1-8(16)11-4-9(2-3-13-11)6-15-7-10(12)5-14-15/h2-5,7H,6,12H2,1H3
• InChI Key: XYAMATUMSSGUMC-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)C1=NC=CC(=C1)CN2C=C(C=N2)N

Description

1-[4-(4-Amino-pyrazol-1-ylmethyl)-pyridin-2-yl]-ethanone is a useful research compound. Its molecular formula is C11H12N4O and its molecular weight is 216.24 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

In a flame dried round-bottomed flask equipped with a magnetic stir bar and under inert atmosphere (N2), a mixture of 1-[4-(4-nitro-pyrazol-1-ylmethyl)-pyridin-2-yl]-ethanone (250 mg, 1.01 mmol), iron powder (172 mg, 3.05 mmol) and NH4Cl (274 mg, 5.08 mmol) in a mixture of EtOH (4.0 mL) and water (2.0 mL) was stirred at 75° C. for 5 h. The reaction mixture was filtered while hot and the filter cake rinsed with EtOH. The filtrate was concentrated under reduced pressure and the residue partitioned between CH2Cl2 (10 mL) and aq. 1M NaOH (10 mL). The aq. layer was extracted with CH2Cl2 (2×10 mL). The combined org. extracts were dried over MgSO4, filtered, and the solvent removed under reduced pressure to give the title compound as a brown oil. TLC: rf (1:2 hept-EA)=0.05. LC-MS-conditions 02: tR=0.50 min, [M+H]+=217.47.